molecular formula C12H14O4 B6155271 1-(2,3-dimethoxyphenyl)cyclopropane-1-carboxylic acid CAS No. 1033047-91-4

1-(2,3-dimethoxyphenyl)cyclopropane-1-carboxylic acid

Cat. No. B6155271
CAS RN: 1033047-91-4
M. Wt: 222.2
InChI Key:
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Description

Molecular Structure Analysis

The InChI code for 1-(2,3-dimethoxyphenyl)cyclopropane-1-carboxylic acid is 1S/C12H14O4/c1-15-9-5-3-4-8(10(9)16-2)12(6-7-12)11(13)14/h3-5H,6-7H2,1-2H3,(H,13,14) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

It has a storage temperature of room temperature .

Safety and Hazards

The safety information for 1-(2,3-dimethoxyphenyl)cyclopropane-1-carboxylic acid indicates that it has the following hazard statements: H302, H315, H319, H335 . These codes correspond to specific hazards, including harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335) .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2,3-dimethoxyphenyl)cyclopropane-1-carboxylic acid involves the reaction of 2,3-dimethoxybenzaldehyde with ethyl diazoacetate to form the corresponding cyclopropane carboxylic acid. The carboxylic acid is then converted to the desired product through a series of reactions.", "Starting Materials": [ "2,3-dimethoxybenzaldehyde", "ethyl diazoacetate", "sodium hydride", "methyl iodide", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "diethyl ether", "petroleum ether" ], "Reaction": [ "Step 1: React 2,3-dimethoxybenzaldehyde with ethyl diazoacetate in the presence of sodium hydride to form the corresponding cyclopropane carboxylic acid.", "Step 2: Convert the carboxylic acid to the corresponding acid chloride using thionyl chloride.", "Step 3: React the acid chloride with methyl iodide in the presence of sodium bicarbonate to form the corresponding methyl ester.", "Step 4: Hydrolyze the methyl ester using sodium hydroxide to form the corresponding carboxylic acid.", "Step 5: Acidify the reaction mixture with hydrochloric acid and extract the product with diethyl ether.", "Step 6: Wash the organic layer with sodium bicarbonate solution and dry over anhydrous sodium sulfate.", "Step 7: Concentrate the organic layer and recrystallize the product from petroleum ether to obtain 1-(2,3-dimethoxyphenyl)cyclopropane-1-carboxylic acid." ] }

CAS RN

1033047-91-4

Molecular Formula

C12H14O4

Molecular Weight

222.2

Purity

95

Origin of Product

United States

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